Cas no 107259-16-5 (1-(1-benzylpyrrolidin-3-yl)ethan-1-amine)

• Product Name: 1-(1-benzylpyrrolidin-3-yl)ethan-1-amine
• CAS No: 107259-16-5
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 4570357
• PubChem ID: 19000545
• Update Time: 2025-06-08

1-(1-benzylpyrrolidin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpyrrolidin-3-yl)ethan-1-amine

• Inchi： 1S/C13H20N2/c1-11(14)13-7-8-15(10-13)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3
• InChI Key： MVLOUNCMDFCYHO-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2=CC=CC=C2)C1)(N)C

Computed Properties

• Exact Mass: 204.163
• Monoisotopic Mass: 204.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(1-benzylpyrrolidin-3-yl)ethan-1-amine

Research Brief on 1-(1-benzylpyrrolidin-3-yl)ethan-1-amine (CAS: 107259-16-5): Recent Advances and Applications

The compound 1-(1-benzylpyrrolidin-3-yl)ethan-1-amine (CAS: 107259-16-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery.

Recent studies have highlighted the structural uniqueness of 1-(1-benzylpyrrolidin-3-yl)ethan-1-amine, which features a benzyl-substituted pyrrolidine core. This scaffold is known to interact with various neurotransmitter receptors, particularly those in the central nervous system (CNS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for sigma-1 and sigma-2 receptors, suggesting potential applications in neuropsychiatric disorders and pain management.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 107259-16-5. A novel catalytic asymmetric synthesis method, reported in Organic Letters (2024), employs a chiral palladium complex to achieve enantioselective production with >95% ee. This breakthrough addresses previous challenges in stereochemical control and scalability, paving the way for industrial-scale production.

Pharmacological investigations have revealed promising results in preclinical models. For instance, a 2024 ACS Chemical Neuroscience study showed that 1-(1-benzylpyrrolidin-3-yl)ethan-1-amine exhibits neuroprotective effects in vitro by modulating mitochondrial function and reducing oxidative stress. These findings position the compound as a candidate for neurodegenerative disease research, particularly for Parkinson’s and Alzheimer’s diseases.

Despite these advances, challenges remain. The compound’s pharmacokinetic profile, including its blood-brain barrier permeability and metabolic stability, requires further optimization. Ongoing research aims to develop derivatives with improved bioavailability and reduced off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(1-benzylpyrrolidin-3-yl)ethan-1-amine (CAS: 107259-16-5) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potentials. Continued research into its mechanisms and derivatives will likely uncover new opportunities for drug development, particularly in CNS disorders and beyond.